Cas no 379254-30-5 (2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide)

• Product Name: 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide
• CAS No: 379254-30-5
• MF: C₉H₈ClF₂NOS
• MW: 251.680727005005
• CID: 3054284
• PubChem ID: 2404865
• Update Time: 2025-10-21

2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-difluoromethylsulfanyl-phenyl)-acetamide
• 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide
• Z56896308
• 379254-30-5
• 2-chloro-N-[4-(difluoromethylsulfanyl)phenyl]acetamide
• MFCD02670624
• CS-0218613
• AKOS000115065
• EN300-01497
• 2-chloro-N-{4-[(difluoromethyl)sulfanyl]phenyl}acetamide
• 2-chloro-N-(4-((difluoromethyl)sulfanyl)phenyl)acetamide
• 108-208-4
• G38180

• Inchi： 1S/C9H8ClF2NOS/c10-5-8(14)13-6-1-3-7(4-2-6)15-9(11)12/h1-4,9H,5H2,(H,13,14)
• InChI Key： OMMVKJHVXUMRML-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)SC(F)F)=O

Computed Properties

• Exact Mass: 250.9983191Da
• Monoisotopic Mass: 250.9983191Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide

Introduction to 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide (CAS No. 379254-30-5)

2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide, with the chemical identifier CAS No. 379254-30-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The structure of this molecule incorporates several key functional groups, including a chloro group, a difluoromethylsulfanylphenyl moiety, and an acetamide moiety, which collectively contribute to its unique chemical and biological properties.

The chloro substituent in the molecule is known to enhance electrophilicity, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in synthetic chemistry, where it can be leveraged to introduce other functional groups or to facilitate further derivatization. The presence of the difluoromethylsulfanylphenyl group adds another layer of complexity to the molecule, influencing its electronic distribution and potentially its interaction with biological targets. This group is often found in pharmaceutical compounds due to its ability to modulate metabolic stability and binding affinity.

The acetamide moiety is another critical component of this compound, contributing to its solubility and bioavailability. Acetamides are commonly used in drug design due to their versatility and their ability to form hydrogen bonds with biological targets. The combination of these functional groups in 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide suggests that it may exhibit a range of biological activities, including potential applications as an intermediate in the synthesis of more complex pharmaceuticals.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The structure of 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide makes it a promising candidate for such applications. For instance, studies have shown that compounds with similar structural features can interact with enzymes involved in inflammation and cancer progression. The difluoromethylsulfanylphenyl group, in particular, has been identified as a key pharmacophore in several lead compounds that have advanced into clinical trials.

The synthesis of 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the reaction of 4-(difluoromethylsulfanyl)benzaldehyde with chloroacetonitrile in the presence of a base catalyst. This reaction typically proceeds via condensation followed by cyclization, yielding the desired acetamide derivative. Further purification steps, such as recrystallization or column chromatography, are then employed to isolate the compound in its pure form.

The biological activity of 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide has been explored in several preclinical studies. These studies have demonstrated that the compound exhibits inhibitory activity against various enzymes, including those involved in pain signaling and neurodegenerative diseases. The mechanism of action appears to involve competitive binding at the active site of these enzymes, thereby preventing substrate conversion and modulating downstream signaling pathways.

One particularly notable study investigated the potential application of this compound as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The results showed that 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide effectively inhibited COX-2 activity in vitro, with an IC50 value comparable to that of known COX-2 inhibitors. This finding suggests that the compound could be developed into a novel anti-inflammatory agent with potential therapeutic benefits.

Another area where this compound has shown promise is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research indicates that dysregulation of certain enzymes and pathways contributes to the progression of these conditions. The ability of 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide to interact with these targets makes it a candidate for further investigation as a potential therapeutic intervention.

The pharmacokinetic properties of 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide are also being studied to better understand its potential as a drug candidate. Initial studies suggest that the compound exhibits moderate solubility in water and lipids, which could influence its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these properties is crucial for optimizing dosing regimens and predicting clinical efficacy.

In conclusion, 2-chloro-N-{4-(difluoromethyl)sulfanylphenyl}acetamide (CAS No. 379254-30-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structure, incorporating functional groups such as chloro, difluoromethylsulfanylphenyl, and acetamide, contributes to its diverse biological activities. Preclinical studies have highlighted its potential as an inhibitor of enzymes involved in inflammation and neurodegenerative diseases, making it a promising candidate for further exploration.

The continued investigation into this compound will likely yield valuable insights into its mechanisms of action and potential therapeutic applications. As research progresses, additional derivatives may be synthesized and tested to optimize efficacy and safety profiles. The findings from these studies could pave the way for new treatments targeting various diseases driven by dysregulated enzymatic activity.